molecular formula C17H19NO6 B6173474 1,3-diethyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]propanedioate CAS No. 13031-59-9

1,3-diethyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]propanedioate

Cat. No. B6173474
CAS RN: 13031-59-9
M. Wt: 333.3
InChI Key:
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Description

1,3-Diethyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]propanedioate (also known as DEDIP) is an organic compound with a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, as well as in biochemical and physiological studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DEDIP.

Scientific Research Applications

DEDIP has been used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It has also been used in the study of biochemical and physiological processes, such as enzyme inhibition, protein folding, and cell signaling. Additionally, DEDIP has been used in the development of new drugs and in the study of drug delivery systems.

Mechanism of Action

The mechanism of action of DEDIP is not well understood. However, it is believed that the compound binds to certain proteins, enzymes, and receptors in the body, affecting their activity and altering the biochemical and physiological processes.
Biochemical and Physiological Effects
DEDIP has been shown to affect a variety of biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, and to modulate the activity of certain receptors, such as the dopamine receptor. In addition, DEDIP has been shown to affect the folding of proteins, as well as cell signaling pathways.

Advantages and Limitations for Lab Experiments

The use of DEDIP in laboratory experiments offers several advantages. The compound is relatively easy to synthesize, and it is relatively stable and non-toxic. Additionally, it can be used to study a variety of biochemical and physiological processes. However, it is important to note that the effects of DEDIP can vary depending on the concentration and duration of exposure.

Future Directions

There are a number of potential future directions for research involving DEDIP. These include further exploration of the compound’s mechanism of action, as well as further study of its effects on biochemical and physiological processes. Additionally, further study of the compound’s potential applications in drug development and drug delivery systems is warranted. Finally, further investigation into the potential toxicity of the compound is needed.

Synthesis Methods

DEDIP can be synthesized in a two-step reaction using 1,3-diethyl-2-methyl-2-oxopropanedioate (DEMP) and 2,3-dihydro-1H-isoindole-2-carboxaldehyde (DIIC). In the first step, DEMP is reacted with DIIC in the presence of a base catalyst, such as sodium hydroxide, to form the desired product. In the second step, the reaction mixture is heated to a temperature of about 100°C for several hours to complete the reaction.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamine with diethyl malonate in the presence of a base to form the intermediate product. The intermediate product is then reacted with ethyl acetoacetate in the presence of a base to form the final product.", "Starting Materials": [ "2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamine", "diethyl malonate", "ethyl acetoacetate", "base" ], "Reaction": [ "Step 1: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamine is reacted with diethyl malonate in the presence of a base to form the intermediate product.", "Step 2: The intermediate product is then reacted with ethyl acetoacetate in the presence of a base to form the final product.", "Step 1 Reaction Equation: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamine + diethyl malonate + base → intermediate product", "Step 2 Reaction Equation: Intermediate product + ethyl acetoacetate + base → final product" ] }

CAS RN

13031-59-9

Product Name

1,3-diethyl 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]propanedioate

Molecular Formula

C17H19NO6

Molecular Weight

333.3

Purity

95

Origin of Product

United States

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